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Compound of Interest

Compound Name: 1,2-Dibromoethyltrichlorosilane

Cat. No.: B1581137

For the attention of researchers, scientists, and drug development professionals, this document
provides a comprehensive overview of the safety data, handling procedures, and potential
hazards associated with 1,2-Dibromoethyltrichlorosilane (CAS No. 4170-50-7). Due to the
limited availability of a complete Safety Data Sheet (SDS) from a single source, this guide
synthesizes information from various chemical suppliers and related compound data to offer a
thorough safety profile.

Section 1: Chemical and Physical Properties

1,2-Dibromoethyltrichlorosilane is a solid organosilicon compound.[1] Its physical and
chemical characteristics are summarized in the table below. This data is crucial for
understanding its behavior under various laboratory conditions and for designing appropriate
storage and handling protocols.
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Property Value Source
CAS Number 4170-50-7 [1]
Molecular Formula C2H3Br2CI3Si [1]
Molecular Weight 321.3 g/mol [1]
Physical State Solid [1]
Density 2.031 g/cm3 [1]
Boiling Point 202.7 °C at 760 mmHg [1]
Flash Point 76.4 °C [1]

Section 2: Hazard Identification and Toxicological
Data

This compound is classified as corrosive.[1] Direct contact can cause severe chemical burns to
the eyes and skin.[2] Inhalation of vapors is likely to irritate the respiratory tract, and
overexposure may lead to severe tissue damage.[2] While specific quantitative toxicological
data such as LD50 or LC50 values for 1,2-Dibromoethyltrichlorosilane are not readily
available, the hazards associated with its functional groups (chlorosilane and bromoalkane)
suggest that it should be handled with extreme caution. For the related compound 1,2-
dibromoethane, oral LD50 in rats is 108 mg/kg, and dermal LD50 in rabbits is 300 mg/kg.[3]

Primary Hazards:
o Corrosive: Causes severe skin burns and eye damage.[1][2]
 Inhalation Hazard: Vapors can irritate the respiratory system.[2]

o Water Reactive: Reacts with water, potentially releasing irritating fumes of hydrogen chloride
and organic acid vapors.[2]

Section 3: Handling and Storage Protocols
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Proper handling and storage are paramount to ensure safety when working with 1,2-
Dibromoethyltrichlorosilane.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Avoid contact with skin and eyes.[2]

e Do not breathe fumes or inhale vapors.[2]

e Prevent contact with water and moisture.[2]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as water, alcohols, and bases.

Section 4: Emergency Procedures

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.[2]

Do not use water to clean up spills, as the material reacts with water.[2]

First Aid Measures:
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e Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids
open. Seek immediate medical attention.[2]

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water. Seek medical attention if irritation or burns develop.[2]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Section 5: Disposal Considerations

Dispose of 1,2-Dibromoethyltrichlorosilane and its containers in accordance with local,
regional, and national regulations. One recommended disposal method involves hydrolyzing
the material by mixing it with water in a fume hood. The resulting liquid layer containing
hydrochloric acid should be neutralized. The solid residues may then be landfilled. Alternatively,
the material can be absorbed onto clay or vermiculite, and the absorbent material disposed of
as solid waste.[2]

Section 6: Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1,2-
Dibromoethyltrichlorosilane.
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Safe Handling Workflow for 1,2-Dibromoethyltrichlorosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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